Cas no 1811-23-0 ((5aS,9aS)-6,6,9a-trimethyl-4,5,5a,6,7,8,9,9a-octahydronaphtho[1,2-c]furan-3(1H)-one)

(5aS,9aS)-6,6,9a-trimethyl-4,5,5a,6,7,8,9,9a-octahydronaphtho[1,2-c]furan-3(1H)-one structure
1811-23-0 structure
Product Name:(5aS,9aS)-6,6,9a-trimethyl-4,5,5a,6,7,8,9,9a-octahydronaphtho[1,2-c]furan-3(1H)-one
CAS No:1811-23-0
MF:C15H22O2
MW:234.333984851837
CID:1373006
PubChem ID:442187
Update Time:2025-04-20

(5aS,9aS)-6,6,9a-trimethyl-4,5,5a,6,7,8,9,9a-octahydronaphtho[1,2-c]furan-3(1H)-one Chemical and Physical Properties

Names and Identifiers

    • (5aS,9aS)-6,6,9a-trimethyl-4,5,5a,6,7,8,9,9a-octahydronaphtho[1,2-c]furan-3(1H)-one
    • Confertifolin
    • (5aS,9aS)-6,6,9a-trimethyl-4,5,5a,7,8,9-hexahydro-1H-benzo[e][2]benzofuran-3-one
    • C09376
    • (+)-Confertifolin
    • CCG-35649
    • ZERYGJQXPPRRCW-SWLSCSKDSA-N
    • Q27106215
    • CCG-36438
    • DTXSID30171075
    • NSC375294
    • Naphtho(1,2-c)furan-3(1H)-one, 4,5,5a,6,7,8,9,9a-octahydro-6,6,9a-trimethyl-, (5aS-trans)-
    • SCHEMBL11403009
    • CONFERTIFOLINE
    • 1811-23-0
    • CHEBI:3855
    • 6,6,9a-trimethyl-4,5,5a,6,7,8,9,9a-octahydronaphtho(1,2-c)furan-3 (1H)-one
    • Inchi: 1S/C15H22O2/c1-14(2)7-4-8-15(3)11-9-17-13(16)10(11)5-6-12(14)15/h12H,4-9H2,1-3H3/t12-,15+/m0/s1
    • InChI Key: ZERYGJQXPPRRCW-SWLSCSKDSA-N
    • SMILES: O1C(C2CC[C@H]3C(C)(C)CCC[C@]3(C)C=2C1)=O

Computed Properties

  • Exact Mass: 234.16206
  • Monoisotopic Mass: 234.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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